Cas no 34274-04-9 (Benzenemethanamine,3,4,5-trimethoxy-N-(3-methoxypropyl)-)

• Product Name: Benzenemethanamine,3,4,5-trimethoxy-N-(3-methoxypropyl)-
• CAS No: 34274-04-9
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 321590
• PubChem ID: 93169
• Update Time: 2025-04-19

Benzenemethanamine,3,4,5-trimethoxy-N-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3,4,5-trimethoxy-N-(3-methoxypropyl)-
• 3-methoxy-N-[(3,4,5-trimethoxyphenyl)methyl]propan-1-amine
• 3-methoxy-N-(3,4,5-trimethoxybenzyl)propan-1-amine
• N-(3-Methoxypropyl)-3,4,5-trimethoxybenzylamine
• 3-Methoxy-N-(3,4,5-trimethoxybenzyl)-1-propanamine #
• NS00029633
• AKOS002624547
• Benzenemethanamine, 3,4,5-trimethoxy-N-(3-methoxypropyl)-
• Q27268392
• UNII-7J73V6L5OF
• 7J73V6L5OF
• DTXSID9022285
• HUQQTKINPXSDCQ-UHFFFAOYSA-N
• 3-(methyloxy)-N-{[3,4,5-tris(methyloxy)phenyl]methyl}propan-1-amine
• 34274-04-9
• Benzylamine, 3,4,5-trimethoxy-N-(3-methoxypropyl)-
• SCHEMBL5145766
• EINECS 251-907-5

• Inchi： 1S/C14H23NO4/c1-16-7-5-6-15-10-11-8-12(17-2)14(19-4)13(9-11)18-3/h8-9,15H,5-7,10H2,1-4H3
• InChI Key： HUQQTKINPXSDCQ-UHFFFAOYSA-N
• SMILES： O(C)CCCNCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 269.16279
• Monoisotopic Mass: 269.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 364.9°Cat760mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.491
• PSA: 48.95